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Compound of Interest

Compound Name: 4-Bromonicotinaldehyde
CAS No.: 154105-64-3
Cat. No.: B119466
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Bromonicotinaldehyde (also known as 4-Bromopyridine-3-carboxaldehyde). The information
is presented to facilitate its use in research, drug development, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
Below are the expected proton (*H) and carbon-13 (*3C) NMR spectral data for 4-
Bromonicotinaldehyde, based on the analysis of its structural features and data from closely
related compounds.

Table 1: *H NMR Spectroscopic Data for 4-Bromonicotinaldehyde
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Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)
Aldehyde-H ~10.1 S
H-2 ~8.9 S
H-5 ~7.8 d ~5.0
H-6 ~8.7 d ~5.0

Note: The chemical shifts are approximate and can vary based on the solvent and
concentration. The aldehyde proton is expected to be a singlet. The aromatic protons will
exhibit splitting patterns based on their coupling with adjacent protons.

Table 2: 13C NMR Spectroscopic Data for 4-Bromonicotinaldehyde

Carbon Chemical Shift (6, ppm)
C=0 (Aldehyde) ~190
C-2 ~155
C-3 ~125
C-14 ~140
C-5 ~128
C-6 ~152

Note: The chemical shifts are approximate. The carbonyl carbon of the aldehyde is
characteristically found in the downfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The
expected characteristic IR absorption bands for 4-Bromonicotinaldehyde are summarized
below.
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Table 3: IR Spectroscopic Data for 4-Bromonicotinaldehyde

Functional Group Wavenumber (cm~—?) Intensity

C-H (aromatic) 3100-3000 Medium

C-H (aldehyde) 2850-2750 Medium, often two bands
C=0 (aldehyde) 1710-1685 Strong

C=C (aromatic) 1600-1450 Medium to Strong

C-N (pyridine ring) 1590-1470 Medium

C-Br 650-550 Medium to Strong

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound. For 4-Bromonicotinaldehyde, the mass spectrum is expected to show a

characteristic isotopic pattern for bromine.

Table 4: Mass Spectrometry Data for 4-Bromonicotinaldehyde

m/z lon Relative Intensity
High (characteristic 1:1 ratio
185/187 [M]*
for Br)
184/186 [M-H]* Moderate
156/158 [M-CHO]* Moderate
106 [M-Br]* Moderate
78 [CsHaN]*+ Moderate

Note: The presence of two peaks of nearly equal intensity separated by 2 m/z units for

bromine-containing fragments is a key diagnostic feature.
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Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data
presented above.

NMR Spectroscopy

A solution of 4-Bromonicotinaldehyde (typically 5-10 mg) is prepared in a deuterated solvent
(e.g., CDCls, DMSO-de) in an NMR tube. The *H and 13C NMR spectra are recorded on a
spectrometer operating at a frequency of 300 MHz or higher. Chemical shifts are reported in
parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane, TMS).

IR Spectroscopy

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
a solid sample, a KBr pellet is prepared by grinding a small amount of the compound with dry
potassium bromide and pressing the mixture into a thin disk. Alternatively, the spectrum can be
recorded using an Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry

The mass spectrum is typically acquired using an electron ionization (El) source. A small
amount of the sample is introduced into the mass spectrometer, where it is vaporized and
bombarded with a high-energy electron beam. The resulting ions are separated based on their
mass-to-charge ratio (m/z) and detected.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 4-Bromonicotinaldehyde.
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Caption: General workflow for obtaining and interpreting spectroscopic data.

¢ To cite this document: BenchChem. [Spectroscopic Data for 4-Bromonicotinaldehyde: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119466/docs#spectroscopic-data-for-4-
bromonicotinaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b119466?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

